Cas no 112020-13-0 (9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel-)

• Product name: 9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel-
• CAS No: 112020-13-0
• MF: C₁₅H₂₅NO₃
• MW: 267.3639
• CID: 192664
• PubChem ID: 183386

9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[4.2.1]nonane-9-carboxylicacid, 2-acetyl-, 1,1-dimethylethyl ester, (1R,2S,6R)-rel-
• tert-butyl (1R,5S,6R)-5-acetyl-9-azabicyclo[4.2.1]nonane-9-carboxylate
• 9-Azabicyclo(4.2.1)nonane-9-carboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester, exo-
• 112020-13-0

• Inchi： InChI=1S/C15H25NO3/c1-10(17)12-7-5-6-11-8-9-13(12)16(11)14(18)19-15(2,3)4/h11-13H,5-9H2,1-4H3/t11-,12-,13-/m1/s1
• InChI Key： PGFLUYRHRVQZEV-JHJVBQTASA-N
• SMILES： CC(OC(N1[C@H]2CC[C@@H]1[C@@H](C(=O)C)CCC2)=O)(C)C

Computed Properties

• Exact Mass: 267.18355
• Monoisotopic Mass: 267.183444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.068
• Boiling Point: 363.1°Cat760mmHg
• Flash Point: 173.4°C
• Refractive Index: 1.491
• PSA: 46.61